Cas no 27373-94-0 ((1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexylmethanol)

• Product Name: (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexylmethanol
• CAS No: 27373-94-0
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 4643593
• PubChem ID: 14166068
• Update Time: 2025-06-25

(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexylmethanol Chemical and Physical Properties

Names and Identifiers

• [(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl]methanol
• (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexylmethanol
• [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl]methanol
• ((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)methanol
• 27373-94-0
• G68481
• SCHEMBL7747412
• EN300-1718798

• Inchi： 1S/C11H22O/c1-8(2)11-5-4-9(3)6-10(11)7-12/h8-12H,4-7H2,1-3H3/t9-,10+,11+/m1/s1
• InChI Key： AEFLYRHUYOYCLW-VWYCJHECSA-N
• SMILES： C([C@@H]1C[C@H](C)CC[C@H]1C(C)C)O

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexylmethanol

The Compound CAS No 27373-94-0: (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexylmethanol

The compound with CAS No 27373-94-0, commonly referred to as (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexylmethanol, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a valuable subject for research and development.

Recent studies have highlighted the importance of cyclohexylmethanol derivatives in the synthesis of bioactive compounds. The specific stereochemistry of this compound—(1R,2S,5R)—plays a crucial role in determining its physical and chemical properties. Researchers have explored its application in asymmetric synthesis, where its chiral centers provide a platform for creating enantiomerically enriched products.

The structure of (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexylmethanol consists of a cyclohexane ring substituted with a methyl group at position 5 and an isopropyl group at position 2. The hydroxymethyl group attached to the cyclohexane ring adds to its functional diversity. This combination of substituents makes the compound a versatile building block in organic synthesis.

In terms of synthesis, this compound can be prepared through various methods, including enantioselective reductions and organocatalytic processes. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess (ee). Such methods are not only environmentally friendly but also cost-effective, making them suitable for large-scale production.

The biological activity of (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexylmethanol has been a focal point of recent research. Studies indicate that this compound exhibits potential as a chiral auxiliary in the synthesis of pharmaceutical agents. Its ability to induce specific stereochemical outcomes in reactions makes it a valuable tool in drug discovery.

Moreover, the compound has shown promise in materials science applications. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with tailored properties. These SAMs have potential applications in sensors, coatings, and nanotechnology.

Environmental considerations are also being explored regarding this compound. Researchers are investigating its biodegradability and ecological impact to ensure sustainable practices in its production and use.

In conclusion, CAS No 27373-94-0 represents a significant advancement in organic chemistry due to its unique structure and versatile applications. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.